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Compound of Interest

Compound Name: Etosalamide

Cat. No.: B1671764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the experimental results of Etoposide and

its key alternatives in the context of Small Cell Lung Cancer (SCLC) treatment. All data is

sourced from publicly available research to ensure objectivity and support reproducibility.

Mechanism of Action: Etoposide
Etoposide is a topoisomerase II inhibitor. Its primary mechanism of action involves forming a

ternary complex with DNA and the topoisomerase II enzyme. This complex prevents the re-

ligation of DNA strands after they have been broken by the enzyme to resolve DNA supercoils

during replication. The accumulation of these double-strand breaks triggers cell cycle arrest

and apoptosis, particularly in rapidly dividing cancer cells.[1][2][3][4] The DNA damage initiates

signaling cascades, including the p53 pathway, which further promotes apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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